Cas no 53001-74-4 (2,3,4,5-tetrafluorophenylacetonitrile)

• Product Name: 2,3,4,5-tetrafluorophenylacetonitrile
• CAS No: 53001-74-4
• MF: C₈H₃F₄N
• MW: 189.10973572731
• MDL: MFCD01631454
• CID: 937802
• PubChem ID: 2776716
• Update Time: 2025-04-19

2,3,4,5-tetrafluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrafluorophenylacetonitrile
• 2-(2,3,4,5-tetrafluorophenyl)acetonitrile
• 2,3,4,5-Tetrafluor-benzylcyanid
• PC0505
• MFCD01631454
• 53001-74-4
• 2,3,4,5-Tetrafluorobenzyl cyanide
• EN300-1826967
• AKOS006229808
• DTXSID00380233
• G69079

• MDL： MFCD01631454
• Inchi： 1S/C8H3F4N/c9-5-3-4(1-2-13)6(10)8(12)7(5)11/h3H,1H2
• InChI Key： XJZKJYAPEYUEHS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CC#N)F)F)F

Computed Properties

• Exact Mass: 189.02000
• Monoisotopic Mass: 189.02016175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Boiling Point: 123-125/30mm
• PSA: 23.79000
• LogP: 2.30908

2,3,4,5-tetrafluorophenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/38
• Safety Term：S26;S36/37/39